Cas no 2137699-35-3 (2-Butanol, 4-amino-2-(aminomethyl)-1-methoxy-)
2-Butanol, 4-amino-2-(aminomethyl)-1-methoxy- Chemical and Physical Properties
Names and Identifiers
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- 2-Butanol, 4-amino-2-(aminomethyl)-1-methoxy-
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- Inchi: 1S/C6H16N2O2/c1-10-5-6(9,4-8)2-3-7/h9H,2-5,7-8H2,1H3
- InChI Key: XLAVZNNKNDPYDA-UHFFFAOYSA-N
- SMILES: C(OC)C(CN)(O)CCN
2-Butanol, 4-amino-2-(aminomethyl)-1-methoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-683774-0.05g |
1,4-diamino-2-(methoxymethyl)butan-2-ol |
2137699-35-3 | 0.05g |
$1020.0 | 2023-03-10 | ||
| Enamine | EN300-683774-0.1g |
1,4-diamino-2-(methoxymethyl)butan-2-ol |
2137699-35-3 | 0.1g |
$1068.0 | 2023-03-10 | ||
| Enamine | EN300-683774-0.25g |
1,4-diamino-2-(methoxymethyl)butan-2-ol |
2137699-35-3 | 0.25g |
$1117.0 | 2023-03-10 | ||
| Enamine | EN300-683774-0.5g |
1,4-diamino-2-(methoxymethyl)butan-2-ol |
2137699-35-3 | 0.5g |
$1165.0 | 2023-03-10 | ||
| Enamine | EN300-683774-1.0g |
1,4-diamino-2-(methoxymethyl)butan-2-ol |
2137699-35-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-683774-2.5g |
1,4-diamino-2-(methoxymethyl)butan-2-ol |
2137699-35-3 | 2.5g |
$2379.0 | 2023-03-10 | ||
| Enamine | EN300-683774-5.0g |
1,4-diamino-2-(methoxymethyl)butan-2-ol |
2137699-35-3 | 5.0g |
$3520.0 | 2023-03-10 | ||
| Enamine | EN300-683774-10.0g |
1,4-diamino-2-(methoxymethyl)butan-2-ol |
2137699-35-3 | 10.0g |
$5221.0 | 2023-03-10 |
2-Butanol, 4-amino-2-(aminomethyl)-1-methoxy- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 2-Butanol, 4-amino-2-(aminomethyl)-1-methoxy-
Recent Advances in the Study of 2137699-35-3 and 2-Butanol, 4-amino-2-(aminomethyl)-1-methoxy-: A Comprehensive Research Brief
The chemical compound 2137699-35-3 and its derivative, 2-Butanol, 4-amino-2-(aminomethyl)-1-methoxy-, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery, medicinal chemistry, and biochemical studies. This research brief aims to provide an in-depth analysis of the latest findings related to these substances, focusing on their synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the unique structural features of 2137699-35-3, which make it a promising candidate for the development of novel therapeutics. The compound's molecular framework allows for versatile modifications, enabling researchers to explore its interactions with various biological targets. In particular, the derivative 2-Butanol, 4-amino-2-(aminomethyl)-1-methoxy- has been investigated for its role in modulating enzymatic activity and receptor binding, which could have implications for treating a range of diseases, including neurological disorders and cancers.
One of the key advancements in this area is the development of efficient synthetic routes for 2137699-35-3 and its derivatives. Researchers have employed advanced techniques such as asymmetric catalysis and green chemistry principles to optimize the production process, ensuring high yields and minimal environmental impact. These methodological improvements have facilitated the large-scale synthesis of these compounds, paving the way for further preclinical and clinical studies.
In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 2-Butanol, 4-amino-2-(aminomethyl)-1-methoxy- exhibits significant pharmacological properties. For instance, it has shown promising results in inhibiting specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to cross the blood-brain barrier makes it a viable candidate for targeting central nervous system disorders.
Despite these encouraging findings, challenges remain in fully elucidating the mechanisms of action and optimizing the pharmacokinetic profiles of these compounds. Ongoing research is focused on addressing these gaps, with particular emphasis on structure-activity relationship (SAR) studies and computational modeling to predict and enhance their therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.
In conclusion, the study of 2137699-35-3 and 2-Butanol, 4-amino-2-(aminomethyl)-1-methoxy- represents a dynamic and rapidly evolving area of research. The latest advancements underscore their potential as versatile tools in drug development and biochemical research. Future studies will likely focus on refining their synthesis, expanding their therapeutic applications, and overcoming existing limitations to fully realize their clinical potential.
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